Cas no 157758-70-8 (Octyl 2-O-mepman-man)

Octyl 2-O-mepman-man structure
Octyl 2-O-mepman-man structure
Product Name:Octyl 2-O-mepman-man
CAS No:157758-70-8
MF:C21H40NaO14P
MW:570.497440338135
CID:205830
Update Time:2023-08-02

Octyl 2-O-mepman-man Chemical and Physical Properties

Names and Identifiers

    • a-D-Mannopyranoside, octyl2-O-[6-O-(hydroxymethoxyphosphinyl)-a-D-mannopyranosyl]-, monosodium salt (9CI)
    • a-D-Mannopyranoside, octyl2-O-[6-O-(hydroxymethoxyphosphinyl)-a-D-mannopyranosyl]-, monosodium...
    • Octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside
    • Octyl 2-O-mepman-man
    • sodium octyl 2-O-[6-O-(methoxyphosphinato)-alpha-D-mannopyranosyl]-alpha-D-mannopyranoside
    • Sodium octyl 2-O-[6-O-(methoxyphosphinato)hexopyranosyl]hexopyranoside
    • Inchi: 1S/C21H41O14P.Na/c1-3-4-5-6-7-8-9-31-21-19(17(26)14(23)12(10-22)33-21)35-20-18(27)16(25)15(24)13(34-20)11-32-36(28,29)30-2;/h12-27H,3-11H2,1-2H3,(H,28,29);/q;+1/p-1/t12-,13-,14-,15-,16+,17+,18+,19+,20-,21+;/m1./s1
    • InChI Key: NQOYAAQQYQKLBD-KJLZIREBSA-M
    • SMILES: P(=O)([O-])(OC)OC[C@@H]1[C@H]([C@@H]([C@@H]([C@H](O1)O[C@@H]1[C@@H](OCCCCCCCC)O[C@H](CO)[C@H]([C@@H]1O)O)O)O)O.[Na+]

Computed Properties

  • Exact Mass: 570.205
  • Monoisotopic Mass: 570.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 15
  • Complexity: 677
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 217

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 734°Cat760mmHg
  • Flash Point: 397.7°C
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